Cas no 631866-86-9 (2-3-(diethylamino)propyl-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-3-(diethylamino)propyl-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631866-86-9
• MF: C₂₅H₂₈N₂O₃
• MW: 404.501426696777
• CID: 5805017
• PubChem ID: 3291428
• Update Time: 2025-07-15

2-3-(diethylamino)propyl-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-[3-(diethylamino)propyl]-1-(4-methylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 2-[3-(diethylamino)propyl]-1,2-dihydro-1-(4-methylphenyl)-
• SR-01000918223
• 631866-86-9
• AKOS002223910
• VU0605725-1
• 2-(3-(diethylamino)propyl)-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• AKOS016109140
• F3226-2479
• SR-01000918223-1
• 2-3-(diethylamino)propyl-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C25H28N2O3/c1-4-26(5-2)15-8-16-27-22(18-13-11-17(3)12-14-18)21-23(28)19-9-6-7-10-20(19)30-24(21)25(27)29/h6-7,9-14,22H,4-5,8,15-16H2,1-3H3
• InChI Key： PNQPGXREAUNIAX-UHFFFAOYSA-N
• SMILES： N1(CCCN(CC)CC)C(C2=CC=C(C)C=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 404.20999276g/mol
• Monoisotopic Mass: 404.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 581.6±50.0 °C(Predicted)
• pka: 10.30±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-3-(diethylamino)propyl-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 2-3-(diethylamino)propyl-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione (CAS No. 631866-86-9)

The compound 2-3-(diethylamino)propyl-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione, identified by its CAS number 631866-86-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a chromeno[2,3-cpyrrole] core with a diethylamino side chain and a 4-methylphenyl substituent, creating a unique structural framework that has garnered attention for its potential biological activities. The chromeno[2,3-cpyrrole] scaffold is particularly noteworthy due to its structural similarity to natural products and its demonstrated ability to interact with various biological targets.

Recent research has highlighted the importance of chromeno[2,3-cpyrrole] derivatives in drug discovery. These compounds exhibit a range of pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the diethylamino group in the molecular structure enhances the compound's ability to interact with biological receptors, potentially improving its binding affinity and efficacy. Additionally, the 4-methylphenyl substituent contributes to the molecule's lipophilicity, which is often a critical factor in drug absorption and distribution.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have shown that chromeno[2,3-cpyrrole] derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The diethylamino side chain plays a crucial role in modulating these interactions, making it an attractive moiety for further optimization. Furthermore, the 4-methylphenyl group may enhance the compound's stability and bioavailability, which are essential for clinical translation.

In addition to its oncological potential, this compound has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The chromeno[2,3-cpyrrole] core is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. The diethylamino and 4-methylphenyl substituents further refine these interactions, potentially leading to more selective and potent anti-inflammatory effects.

The synthesis of 2-3-(diethylamino)propyl-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The chromeno[2,3-cpyrrole] core is typically synthesized via cyclization reactions involving appropriately substituted precursors. The introduction of the diethylamino group is achieved through nucleophilic substitution or reductive amination techniques. Finally, the 4-methylphenyl substituent is incorporated via Friedel-Crafts alkylation or similar methods. Each step must be optimized to minimize side reactions and maximize the desired product.

Recent advancements in synthetic methodologies have improved the efficiency of producing complex heterocyclic compounds like this one. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields significantly. These innovations are particularly valuable for drug discovery programs where rapid access to high-quality intermediates is essential.

Evaluation of the compound's pharmacokinetic properties is crucial for assessing its potential as a therapeutic agent. Studies have indicated that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The diethylamino group may influence solubility and permeability across biological membranes while the 4-methylphenyl substituent could affect metabolic stability. Understanding these relationships allows for better design of subsequent analogs with improved pharmacokinetic profiles.

The compound's interaction with biological targets has been explored through computational modeling and experimental assays. Molecular docking studies have predicted favorable binding interactions with enzymes such as COX-2 and lipoxygenase enzymes involved in inflammation pathways. Additionally， preliminary binding assays have confirmed that this compound exhibits high affinity for these targets at submicromolar concentrations.

Future research directions include further optimization of this compound's structure to enhance its therapeutic index while minimizing potential side effects。 This could involve exploring different substitution patterns on the chromeno[2， 3-cpyrrole] core or modifying the length or nature of the side chains。 Additionally， investigating synthetic routes that introduce chiral centers could lead to more potent enantiomerically pure derivatives with improved selectivity。

The development of novel heterocyclic compounds like 2- 3-(diethylamino)propyl-1-(4-methylphenyl)- 1H， 2H， 3H， 9H-chromeno[2， 3-cpyrrole]- 3， 9-dione (CAS No.) holds great promise for advancing medical science。 With continued investigation into their mechanisms of action and pharmacological properties， these compounds may provide new treatments for various diseases。 The combination of structural diversity、 innovative synthetic methodologies、 and computational techniques ensures that discoveries in this field will continue to accelerate。